Cas no 67279-24-7 (1,4-Dichloro-5,6,7,8-tetrahydrophthalazine)

• Product Name: 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine
• CAS No: 67279-24-7
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• MDL: MFCD02940890
• CID: 1081676
• Update Time: 2025-08-01

1,4-Dichloro-5,6,7,8-tetrahydrophthalazine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine
• 3,6-dichloro-7,8,9,10-tetrahydrophthalazine
• 1,4-Dichlor-5,6,7,8-tetrahydro-phthalazin
• 1,4-dichloro-5,6,7,8-tetrahydro-phthalazine
• 3,6-dichloro-4,5-tetramethylene-pyridazine
• 6315P
• KLFNXIXNWZZRLE-UHFFFAOYSA-N
• FCH1334570
• AX8208308
• ST24036848

• MDL： MFCD02940890
• Inchi： 1S/C8H8Cl2N2/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H2
• InChI Key： KLFNXIXNWZZRLE-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=C(N=N1)Cl)CCCC2

Computed Properties

• Exact Mass: 202.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.385±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156 ºC (ethanol )
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.66220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine

Introduction to 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine (CAS No. 67279-24-7) and Its Emerging Applications in Chemical Biology

The compound 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine (CAS No. 67279-24-7) represents a fascinating heterocyclic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. As a derivative of phthalazine, this compound features a chlorinated tetrahydrophthalazine core, which endows it with distinct reactivity and potential biological activity. The presence of two chlorine atoms at the 1 and 4 positions enhances its versatility as a synthetic intermediate and a pharmacophore in drug discovery.

In recent years, the exploration of 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine has been driven by its potential applications in medicinal chemistry and the development of novel therapeutic agents. The tetrahydrophthalazine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block for designing small-molecule drugs. The chloro substituents further contribute to its utility by allowing for diverse functionalization strategies, enabling chemists to tailor its properties for specific biological purposes.

One of the most compelling aspects of 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this molecule have shown promise in inhibiting key enzymes involved in cancer cell proliferation. The chlorine atoms facilitate further chemical modifications, allowing for the introduction of additional functional groups that can enhance binding affinity and selectivity toward therapeutic targets.

The pharmacological potential of 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine has been further explored in preclinical studies. These investigations have highlighted its ability to modulate biological pathways relevant to neurological disorders. The compound’s interaction with neurotransmitter systems suggests that it may have applications in treating conditions such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for drug development.

From a synthetic chemistry perspective,1,4-Dichloro-5,6,7,8-tetrahydrophthalazine serves as a versatile intermediate in organic synthesis. Its reactivity allows for the construction of more complex molecules through various coupling reactions and ring-forming processes. This adaptability makes it particularly useful in the preparation of novel heterocycles that exhibit unique biological activities. The compound’s stability under a range of reaction conditions also enhances its appeal as a synthetic building block.

The industrial significance of 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine extends beyond academic research. Pharmaceutical companies are increasingly interested in exploring its potential as a starting material for drug candidates. Its cost-effective synthesis and ease of modification make it an attractive choice for large-scale production. As the demand for innovative therapeutic solutions grows,1,4-Dichloro-5,6,7,8-tetrahydrophthalazine is poised to play a crucial role in the next generation of pharmaceuticals.

The environmental impact of using 1,4-Dichloro-5,6,7,8-tetrahydrophthalazine in chemical processes is also an area of growing interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing. By optimizing synthetic methodologies,1,4-Dichloro-5,6，7，8-tetrahydrophthalazine can be produced more sustainably while maintaining high yields and purity.

In conclusion,1，4-Dichloro-5，6，7，8-tetrahydrophthalazine (CAS No. 67279-24-7) is a multifaceted compound with significant potential in chemical biology and drug discovery。 Its unique structural features， coupled with its synthetic versatility， make it an invaluable tool for researchers developing novel therapeutic agents。 As scientific understanding advances，the applications of this molecule are expected to expand， further solidifying its importance in the pharmaceutical industry。